Cas no 1806530-96-0 (2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1806530-96-0
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4907651
• Update Time: 2025-07-19

2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C8H6F3NO3/c9-8(10,11)5-1-4(2-6(13)14)3-12-7(5)15/h1,3H,2H2,(H,12,15)(H,13,14)
• InChI Key： XVFUCNPFXIIUQS-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(CC(=O)O)C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 0.1
• Topological Polar Surface Area: 66.4

Additional information on 2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetic acid

Comprehensive Overview of 2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1806530-96-0)

2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1806530-96-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and trifluoromethyl functional group, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The growing demand for trifluoromethylated compounds in modern chemistry has positioned 2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetic acid as a key intermediate. Its acetic acid moiety further enhances its reactivity, making it suitable for coupling reactions in synthetic pathways. Recent studies highlight its role in developing enzyme inhibitors and bioactive molecules, aligning with the current trend of precision medicine and sustainable agrochemicals.

One of the most searched questions about this compound revolves around its synthesis methods and industrial-scale production. Optimized protocols for its preparation often involve multi-step reactions, including halogenation and nucleophilic substitution, to achieve high yields. Environmental considerations, such as green chemistry principles, are increasingly applied to reduce waste and improve efficiency in its manufacturing process.

Another hot topic is the solubility and stability of 2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetic acid under various conditions. Researchers are exploring formulations that enhance its performance in aqueous and non-aqueous systems, addressing challenges like pH sensitivity and thermal degradation. These advancements are critical for its integration into drug delivery systems and crop protection agents.

In the context of intellectual property, patents related to this compound often focus on its derivatives and applications. Companies investing in fluorine chemistry are actively filing claims to protect novel uses, such as anti-inflammatory agents or herbicides. This competitive landscape underscores the compound's commercial value and potential for innovation.

From an analytical perspective, techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetic acid. Quality control measures ensure consistency in purity, which is vital for regulatory compliance in pharmaceutical intermediates and specialty chemicals. The compound's spectral data is frequently shared in open-access databases to support collaborative research.

Looking ahead, the exploration of 2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetic acid in computational chemistry and AI-driven drug discovery is gaining momentum. Predictive modeling helps identify new applications, reducing time and costs in R&D. As sustainability becomes a priority, the compound's role in biodegradable materials and renewable energy solutions is also being investigated.